Cas no 523-98-8 (5'-Xanthylic acid)
5'-Xanthylic acid structure
5'-Xanthylic acid Properties
Names and Identifiers
-
- 5'-Xanthylic acid
- 5'-xanthylic acid, ion(2-)
- (9-D-Ribosylxanthine)-5'-phosphate
- 5\'-xanthylic acid
- Xanthosine 5'-monophosphate
- XANTHOSINE-5'-MONOPHOSPHATE
- Xanthosine 5'-phosphate
- Xanthosine monophosphate
- Xanthosine, mono(dihydrogen phosphate) (ester)
- A848951
- ((2S,3R,4S,5S)-5-(2,6-dihydroxy-9H-purin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl)methyl dihydrogen phosphate
- 1pkx
- Xanthylic acid
- Q3132209
- XMP
- DTXSID20966674
- PD006971
- NS00069869
- EN300-7430402
- 523-98-8
- CHEBI:15652
- 9-[(2~{R},3~{R},4~{S},5~{R})-3,4-bis(oxidanyl)-5-[[tris(oxidanyl)-$l^{5}-phosphanyl]oxymethyl]oxolan-2-yl]-2-oxidanyl-1~{H}-purin-6-one
- xanthosine-5-phosphate
- [(2R,3S,4R,5R)-5-(2,6-dioxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
- CHEMBL1206243
- 1m9n
- Q50362394
- {[(2R,3S,4R,5R)-5-(2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid
- xanthosine-5'-phosphate
- Y29K672ETF
- SCHEMBL188739
- Ammonium ((2R,3S,4R,5R)-5-(2,6-dihydroxy-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl phosphate
- HYJ
- xanthosine-5'-P
- (((2R,3S,4R,5R)-5-(2,6-DIOXO-2,3,6,9-TETRAHYDRO-1H-PURIN-9-YL)-3,4-DIHYDROXYOXOLAN-2-YL)METHOXY)PHOSPHONIC ACID
- 1lol
- 5'-xanthonylate monophosphate
- C00655
- 5'-xanthylate dianion
- +Expand
-
- DCTLYFZHFGENCW-UUOKFMHZSA-N
- InChI=1S/C10H13N4O9P/c15-5-3(1-22-24(19,20)21)23-9(6(5)16)14-2-11-4-7(14)12-10(18)13-8(4)17/h2-3,5-6,9,15-16H,1H2,(H2,19,20,21)(H2,12,13,17,18)/t3-,5-,6-,9-/m1/s1
- C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)O)O)O)NC(=O)NC2=O
Computed Properties
- 362.02643
- 6
- 10
- 4
- 364.042
- 24
- 585
- 0
- 4
- 0
- 0
- 0
- 1
- _4
- 193A^2
Experimental Properties
- -1.15760
- 198.13
- 1.921
- °Cat760mmHg
- 200 ºC
- °C
- Slightly soluble (4 g/l) (25 º C),
- 2.47±0.1 g/cm3 (20 ºC 760 Torr),
5'-Xanthylic acid Related Literature
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Yuya Takeshige,Yoko Egami,Toshiyuki Wakimoto,Ikuro Abe Mol. BioSyst. 2015 11 1290
-
Duygu Dikicioglu,Warwick B. Dunn,Douglas B. Kell,Betul Kirdar,Stephen G. Oliver Mol. BioSyst. 2012 8 1760
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D. W. Young Nat. Prod. Rep. 1986 3 395
-
Helmut Sigel,Bert P. Operschall,Salah S. Massoud,Bin Song,Rolf Griesser Dalton Trans. 2006 5521
-
Diana Carolina Rostirolla,Thiago Milech de Assun??o,Cristiano Valim Bizarro,Luiz Augusto Basso,Diogenes Santiago Santos RSC Adv. 2014 4 26271
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6. Purines, pyrimidines, and imidazoles. Part 50. Inhibition of adenylosuccinate AMP-lyase no. 4.3.2.2. by derivatives of N-(5-amino-1-β-D-ribofuranosylimidazole-4-carbonyl)-L-aspartic acid 5′-phosphate (SAICAR) and virazole 5′-phosphateGordon Shaw,Peter S. Thomas,Carole A. H. Patey,Susan E. Thomas J. Chem. Soc. Perkin Trans. 1 1979 1415
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7. Inhibitors of inosine 5′-monophosphate dehydrogenase as emerging new generation antimicrobial agentsKapil Juvale,Althaf Shaik,Sivapriya Kirubakaran Med. Chem. Commun. 2019 10 1290
-
Helmut Sigel,Bert P. Operschall,Rolf Griesser Chem. Soc. Rev. 2009 38 2465
-
Fanglu Huang,Stephen F. Haydock,Tatiana Mironenko,Dieter Spiteller,Yanyan Li,Jonathan B. Spencer Org. Biomol. Chem. 2005 3 1410
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Sourav Roy,Tarak Karmakar,Vasudeva S. Prahlada Rao,Lakshmeesha K. Nagappa,Sundaram Balasubramanian,Hemalatha Balaram Mol. BioSyst. 2015 11 1410
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